Cas no 345958-78-3 (<br>5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxyl ic acid methyl ester)

• Product Name: <br>5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxyl ic acid methyl ester
• CAS No: 345958-78-3
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 3066719
• PubChem ID: 2856982
• Update Time: 2025-05-28

<br>5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxyl ic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• <br>5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxyl ic acid methyl ester
• AKOS000478409
• SR-01000466710-1
• AG-205/11218355
• methyl 5-ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-c]pyrazole-3-carboxylate
• methyl 5-ethyl-4,6-dioxo-3a,6a-dihydro-1H-pyrrolo[3,4-c]pyrazole-3-carboxylate
• SR-01000466710
• STK755913
• 345958-78-3
• methyl 5-ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydropyrrolo[3,4-{c}]pyrazole-3-carboxylate
• AKOS016347411
• CS-0320298

• Inchi： 1S/C9H11N3O4/c1-3-12-7(13)4-5(8(12)14)10-11-6(4)9(15)16-2/h4-5,10H,3H2,1-2H3
• InChI Key： GBRGNERCXLWGQU-UHFFFAOYSA-N
• SMILES： O=C1C2C(C(=O)OC)=NNC2C(N1CC)=O

Computed Properties

• Exact Mass: 225.07495584Da
• Monoisotopic Mass: 225.07495584Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on <br>5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxyl ic acid methyl ester

Research Brief on 5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methyl ester (CAS: 345958-78-3)

In recent years, the compound 5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methyl ester (CAS: 345958-78-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrrolopyrazole scaffold, has demonstrated potential as a key intermediate in the synthesis of bioactive molecules and as a candidate for drug development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

The synthesis of 5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methyl ester has been optimized in recent studies to improve yield and purity. Researchers have employed multi-step reactions involving cyclization and esterification, with a focus on green chemistry principles to minimize environmental impact. The compound's structural features, including its fused bicyclic system and ester moiety, make it a versatile building block for further chemical modifications. Recent advancements in catalytic methods have also enhanced the efficiency of its production, enabling larger-scale synthesis for preclinical studies.

Biological evaluations of this compound have revealed promising activity in modulating specific enzymatic pathways. In vitro studies indicate that it exhibits inhibitory effects on certain kinases and proteases, which are implicated in inflammatory and oncogenic processes. Notably, its interaction with the ATP-binding site of target enzymes has been elucidated through X-ray crystallography, providing insights into its mechanism of action. These findings suggest potential applications in the development of novel anti-inflammatory or anticancer agents, although further in vivo validation is required.

In addition to its direct biological effects, 5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methyl ester has been explored as a precursor for the synthesis of more complex derivatives. Recent studies have reported the successful incorporation of this scaffold into hybrid molecules designed to enhance pharmacokinetic properties, such as solubility and metabolic stability. Structure-activity relationship (SAR) studies have identified key modifications that can fine-tune its biological activity, opening new avenues for targeted drug design.

Despite these advancements, challenges remain in the clinical translation of this compound. Issues such as bioavailability, toxicity, and selectivity need to be addressed through comprehensive preclinical testing. Collaborative efforts between academic and industrial researchers are underway to overcome these hurdles, with some derivatives already entering early-stage drug discovery pipelines. The compound's potential extends beyond therapeutics, as it is also being investigated for use in diagnostic imaging and as a tool compound in chemical biology research.

In conclusion, 5-Ethyl-4,6-dioxo-1,3a,4,5,6,6a-hexahydro-pyrrolo[3,4-c]pyrazole-3-carboxylic acid methyl ester represents a promising candidate in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable subject for ongoing research. Future studies should focus on optimizing its pharmacological profile and exploring its therapeutic potential in disease models. As the field advances, this compound may serve as a cornerstone for the development of next-generation small-molecule drugs.